4-({4-[(4-Nitrobenzoyl)oxy]phenyl}sulfonyl)phenyl 4-nitrobenzoate

• Molecular Formula: C26H16N2O10S
• Molecular Weight: 548.5 g/mol
• IUPAC Name: [4-[4-(4-nitrobenzoyl)oxyphenyl]sulfonylphenyl] 4-nitrobenzoate
• InChI: InChI=1S/C26H16N2O10S/c29-25(17-1-5-19(6-2-17)27(31)32)37-21-9-13-23(14-10-21)39(35,36)24-15-11-22(12-16-24)38-26(30)18-3-7-20(8-4-18)28(33)34/h1-16H
• InChI Key: BORLQIQHJJWDME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]

Description

4-({4-[(4-Nitrobenzoyl)oxy]phenyl}sulfonyl)phenyl 4-nitrobenzoate: is a chemical compound with the following properties:

Linear Formula: CHNOS

CAS Number: 17074-61-2

Molecular Weight: 548.489 g/mol

MDL Number: MFCD00187854

Preparation Methods

Synthetic Routes: The synthetic route for this compound involves the reaction between 4-aminobenzenesulfonyl chloride and 4-nitrobenzoyl chloride. The reaction proceeds through nucleophilic substitution, resulting in the formation of the desired product. Detailed reaction conditions and purification methods are available in the literature.

Industrial Production: While specific industrial production methods are proprietary, the compound can be synthesized on a larger scale using similar principles. Industrial processes focus on efficiency, yield, and safety.

Chemical Reactions Analysis

Reactivity:

Oxidation: The nitro groups in the compound make it susceptible to oxidation reactions.

Substitution: The phenyl rings can undergo electrophilic aromatic substitution reactions.

Reduction: Reduction of the nitro groups can yield corresponding amines.

Common Reagents and Conditions:

Nitration: Nitric acid and sulfuric acid.

Sulfonation: Sulfuric acid.

Reduction: Catalytic hydrogenation (e.g., using palladium on carbon).

Major Products:

• Reduction of the nitro groups leads to the corresponding amines.
• Substitution reactions result in various derivatives.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Studying cellular processes and interactions.

Medicine: Investigating potential therapeutic effects.

Industry: Used in the synthesis of dyes, pharmaceuticals, and materials.

Mechanism of Action

The exact mechanism of action is context-dependent. the compound likely interacts with specific molecular targets or pathways, affecting cellular processes. Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

While no direct analogs exist, related compounds include 4-[(4-nitrobenzoyl)oxy]phenyl 4-nitrobenzoate and 4-[(4-nitrobenzoyl)oxy]phenyl 4-nitrobenzoate . These compounds share structural features but may exhibit distinct properties.